Cas no 1466716-40-4 (2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid
• CAS No: 1466716-40-4
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6422309
• PubChem ID: 66205539
• Update Time: 2025-05-18

2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid
• Tyrosine, β-hydroxy-O,3-dimethyl-
• CS-0344442
• AKOS015548913
• EN300-1840795
• 1466716-40-4

• Inchi： 1S/C11H15NO4/c1-6-5-7(3-4-8(6)16-2)10(13)9(12)11(14)15/h3-5,9-10,13H,12H2,1-2H3,(H,14,15)
• InChI Key： BRMVGWDPJIJYDS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C(C)C=1)(O)C(N)C(=O)O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 440.6±45.0 °C(Predicted)
• pka: 2.10±0.24(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid

Introduction to 2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid (CAS No. 1466716-40-4)

2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1466716-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its amino and hydroxyl functional groups, coupled with a phenyl ring substituent. The structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid consists of a propanoic acid backbone, modified by the presence of an amino group at the second carbon and a hydroxyl group at the third carbon. The phenyl ring is further substituted with a methoxy group at the fourth position and a methyl group at the third position, imparting unique electronic and steric properties to the molecule. This specific arrangement of functional groups not only influences the compound's solubility and stability but also its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid. The presence of both amino and hydroxyl groups suggests that this compound may exhibit properties similar to those of known bioactive molecules, such as protease inhibitors or kinase modulators. Preliminary studies have indicated that this compound may interact with specific enzymes or receptors, making it a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of 2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid is its potential as a building block for more complex molecules. Chemists have leveraged its structural framework to design derivatives with enhanced biological activity. For instance, modifications to the phenyl ring or the addition of other functional groups can lead to compounds with improved binding affinity or selectivity for particular biological targets. This flexibility makes it an attractive candidate for medicinal chemists working on developing new treatments for various diseases.

Recent advances in computational chemistry have also played a crucial role in understanding the behavior of 2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid. Molecular modeling studies have helped researchers predict how this compound might interact with biological macromolecules, such as proteins or nucleic acids. These predictions are essential for designing experiments that can validate the pharmacological potential of the compound in vitro and in vivo.

The synthesis of 2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The need to introduce multiple functional groups in a controlled manner requires careful planning and execution. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements are critical for ensuring that subsequent biological studies can be conducted using high-quality material.

In conclusion, 2-amino-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid (CAS No. 1466716-40-4) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for further exploration. As our understanding of its properties grows, so too does its potential as a therapeutic agent or biochemical tool. The continued investigation into this compound is likely to yield valuable insights into disease mechanisms and novel treatment strategies.